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Compound of Interest

Compound Name: Phenyl trifluoromethanesulfonate

Cat. No.: B098758

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties and stability
of phenyl trifluoromethanesulfonate (phenyl triflate). The information is curated to be a vital
resource for researchers, scientists, and professionals in drug development who utilize this
versatile reagent in their work.

Core Physical Properties

Phenyl trifluoromethanesulfonate is a colorless to almost colorless clear liquid at room
temperature.[1] A summary of its key physical properties is presented in the table below,
offering a consolidated view of its fundamental characteristics.
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Property Value Source(s)
Molecular Formula C7HsF303S [1]
Molecular Weight 226.17 g/mol [1][2]
Boiling Point 99-100 °C at 60 mmHg [31[4]
62 °C at 13 mmHg [1][5]

Density 1.396 g/mL at 25 °C [31[4]
1.41 g/mL [11[5]

Refractive Index (n20/D) 1.435 [3114]
1.43 [1]

Flash Point 71 °C (closed cup) [2][5]
Appearance Colorless to almost colorless o

clear liquid

Stability and Reactivity Profile

Phenyl trifluoromethanesulfonate is a stable compound under standard conditions, though
certain factors can influence its integrity. It is known to be sensitive to moisture and should be
stored in an inert atmosphere.[6] The triflate group is an excellent leaving group, which
contributes to the compound's utility in organic synthesis but also dictates its reactivity and
stability considerations.

The compound is generally stable in dry and neutral conditions. However, it can undergo
hydrolysis in the presence of moisture, particularly under acidic or basic conditions.[7] Despite
this, aryl triflates have demonstrated surprising stability at high temperatures, allowing for their
use in microwave-assisted synthesis at temperatures up to 120 °C without significant
decomposition.

In terms of reactivity, phenyl trifluoromethanesulfonate is widely used as an arylating agent
in various transition metal-catalyzed cross-coupling reactions, such as Suzuki and Heck
couplings.[8] The triflate group's high reactivity makes it an excellent electrophilic partner in
these transformations. Upon intense heating, it can form explosive mixtures with air.[9] Thermal
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decomposition can lead to the generation of carbon oxides, hydrogen fluoride, and sulfur
oxides.[10]

The stability of phenyl trifluoromethanesulfonate is a critical factor in its storage and
handling. The following diagram illustrates the key factors that can influence its stability.
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Factors influencing the stability of phenyl trifluoromethanesulfonate.

Experimental Protocols

Detailed experimental procedures for the determination of the physical properties of phenyl
trifluoromethanesulfonate are provided below. These are generalized protocols based on
standard laboratory practices.

Determination of Boiling Point (Thiele Tube Method)

o Sample Preparation: A small amount of phenyl trifluoromethanesulfonate (approximately
0.5 mL) is placed in a small test tube. A capillary tube, sealed at one end, is inverted and
placed into the test tube containing the sample.

o Apparatus Setup: The test tube is attached to a thermometer. The assembly is then placed in
a Thiele tube containing a high-boiling point oil (e.g., mineral oil or silicone oil).

e Heating: The Thiele tube is gently heated. As the temperature rises, air trapped in the
capillary tube will slowly bubble out.
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o Observation: The temperature at which a steady stream of bubbles emerges from the
capillary tube is noted. The heat is then removed.

» Boiling Point Determination: The liquid will begin to cool, and the bubbling will slow down and
eventually stop. The moment the liquid enters the capillary tube, the temperature is recorded.
This temperature is the boiling point of the liquid.

The following diagram outlines the general workflow for this experimental procedure.

Boiling Point Determination Workflow (Thiele Tube)

Prepare Sample: Assemble Apparatus:

N H ly: R Te :
- Add liquid to test tube | - Attach test tube to thermometer || eat Gently. I—»| Remove Heat & Cool ecqrd» emperature‘
X . X X - Observe for bubble stream - When liquid enters capillary
- Insert inverted capillary tube - Place in Thiele tube

Click to download full resolution via product page

Workflow for boiling point determination using the Thiele tube method.

Determination of Density

o Mass of Empty Container: The mass of a clean, dry pycnometer (or a graduated cylinder) is

accurately measured using an analytical balance.

e Volume of Liquid: A known volume of phenyl trifluoromethanesulfonate is carefully

transferred into the pycnometer.

e Mass of Container and Liquid: The mass of the pycnometer containing the liquid is

measured.

o Calculation: The mass of the liquid is determined by subtracting the mass of the empty
pycnometer from the mass of the pycnometer with the liquid. The density is then calculated
by dividing the mass of the liquid by its volume.

Determination of Refractive Index
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 Instrument Calibration: An Abbe refractometer is calibrated using a standard liquid with a
known refractive index (e.qg., distilled water).

o Sample Application: A few drops of phenyl trifluoromethanesulfonate are placed on the
prism of the refractometer.

o Measurement: The prism is closed, and the light source is adjusted. The user looks through
the eyepiece and adjusts the knob until the dividing line between the light and dark fields is
sharp and centered on the crosshairs.

o Reading: The refractive index is read directly from the instrument's scale. The temperature at
which the measurement is taken should also be recorded.

Application in Palladium-Catalyzed Cross-Coupling

Phenyl trifluoromethanesulfonate is a key substrate in palladium-catalyzed cross-coupling
reactions due to the excellent leaving group ability of the triflate group. A generalized reaction
scheme is depicted below.

Generalized Palladium-Catalyzed Cross-Coupling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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and industry.
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